N,N-dimethylaniline
N,N-dimethylaniline
Anodic oxidation of N,N-dimethylaniline at platinum electrode in acidic buffers has been studied by conventional and cyclic voltammetry. Photoreduction of excited benzophenone (BP) by DMA in acetonitrile solution has been investigated by picosecond-femtosecond laser photolysis and time resolved transient absorption spectroscopy.
N,n-dimethylaniline appears as a yellow to brown colored oily liquid with a fishlike odor. Less dense than water and insoluble in water. Flash point 150°F. Toxic by ingestion, inhalation, and skin absorption. Used to make dyes and as a solvent.
N,N-dimethylaniline is a tertiary amine that is aniline in which the amino hydrogens are replaced by two methyl groups. It is a tertiary amine and a dimethylaniline.
N,N-Dimethylaniline is used as an intermediate in the manufacture of dyes and other substances. Acute (short-term) inhalation exposure to N,N-dimethylaniline has resulted in effects on the central nervous system (CNS) and circulatory system, with headache, cyanosis, and dizziness in humans. Effects on the blood have been reported in exposed workers. Chronic (long-term) inhalation exposure of animals resulted in effects on the CNS, blood, and liver. No information is available on the reproductive, developmental, or carcinogenic effects of N,N-dimethylaniline in humans. In a National Toxicology Program (NTP) study of rats and mice exposed via gavage, increased incidences of tumors of the spleen and forestomach were observed. EPA has not classified N,N-dimethylaniline for potential carcinogenicity.
N,n-dimethylaniline appears as a yellow to brown colored oily liquid with a fishlike odor. Less dense than water and insoluble in water. Flash point 150°F. Toxic by ingestion, inhalation, and skin absorption. Used to make dyes and as a solvent.
N,N-dimethylaniline is a tertiary amine that is aniline in which the amino hydrogens are replaced by two methyl groups. It is a tertiary amine and a dimethylaniline.
N,N-Dimethylaniline is used as an intermediate in the manufacture of dyes and other substances. Acute (short-term) inhalation exposure to N,N-dimethylaniline has resulted in effects on the central nervous system (CNS) and circulatory system, with headache, cyanosis, and dizziness in humans. Effects on the blood have been reported in exposed workers. Chronic (long-term) inhalation exposure of animals resulted in effects on the CNS, blood, and liver. No information is available on the reproductive, developmental, or carcinogenic effects of N,N-dimethylaniline in humans. In a National Toxicology Program (NTP) study of rats and mice exposed via gavage, increased incidences of tumors of the spleen and forestomach were observed. EPA has not classified N,N-dimethylaniline for potential carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
121-69-7
VCID:
VC20843192
InChI:
InChI=1S/C8H11N/c1-9(2)8-6-4-3-5-7-8/h3-7H,1-2H3
SMILES:
CN(C)C1=CC=CC=C1
Molecular Formula:
C8H11N
(CH3)2C6H3NH2
C8H11N
C6H5N(CH3)2
C8H11N
(CH3)2C6H3NH2
C8H11N
C6H5N(CH3)2
C8H11N
Molecular Weight:
121.18 g/mol
N,N-dimethylaniline
CAS No.: 121-69-7
Cat. No.: VC20843192
Molecular Formula: C8H11N
(CH3)2C6H3NH2
C8H11N
C6H5N(CH3)2
C8H11N
Molecular Weight: 121.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Anodic oxidation of N,N-dimethylaniline at platinum electrode in acidic buffers has been studied by conventional and cyclic voltammetry. Photoreduction of excited benzophenone (BP) by DMA in acetonitrile solution has been investigated by picosecond-femtosecond laser photolysis and time resolved transient absorption spectroscopy. N,n-dimethylaniline appears as a yellow to brown colored oily liquid with a fishlike odor. Less dense than water and insoluble in water. Flash point 150°F. Toxic by ingestion, inhalation, and skin absorption. Used to make dyes and as a solvent. N,N-dimethylaniline is a tertiary amine that is aniline in which the amino hydrogens are replaced by two methyl groups. It is a tertiary amine and a dimethylaniline. N,N-Dimethylaniline is used as an intermediate in the manufacture of dyes and other substances. Acute (short-term) inhalation exposure to N,N-dimethylaniline has resulted in effects on the central nervous system (CNS) and circulatory system, with headache, cyanosis, and dizziness in humans. Effects on the blood have been reported in exposed workers. Chronic (long-term) inhalation exposure of animals resulted in effects on the CNS, blood, and liver. No information is available on the reproductive, developmental, or carcinogenic effects of N,N-dimethylaniline in humans. In a National Toxicology Program (NTP) study of rats and mice exposed via gavage, increased incidences of tumors of the spleen and forestomach were observed. EPA has not classified N,N-dimethylaniline for potential carcinogenicity. |
|---|---|
| CAS No. | 121-69-7 |
| Molecular Formula | C8H11N (CH3)2C6H3NH2 C8H11N C6H5N(CH3)2 C8H11N |
| Molecular Weight | 121.18 g/mol |
| IUPAC Name | N,N-dimethylaniline |
| Standard InChI | InChI=1S/C8H11N/c1-9(2)8-6-4-3-5-7-8/h3-7H,1-2H3 |
| Standard InChI Key | JLTDJTHDQAWBAV-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=CC=C1 |
| Canonical SMILES | CN(C)C1=CC=CC=C1 |
| Boiling Point | 381 °F at 760 mm Hg (NTP, 1992) 193.45 °C 193 °C 216-228 °C 192-194 °C 378°F |
| Colorform | Pale-yellow, oily liquid [Note: A solid below 36 degrees F] Yellowish to brownish, oily liquid |
| Flash Point | 145 °F (NTP, 1992) 145 °F (63 °C) (closed cup) 90-98 °C c.c. 62 °C 142°F |
| Melting Point | 36.4 °F (NTP, 1992) 2.5 °C 2.1 °C 2.5°C 36°F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator